Isoprene

Specification

• Description: Isoprene is a reactive aliphatic hydrocarbon that originates as a byproduct of cholesterol synthesis.; Isoprene is an unsaturated pentahydrocarbon, Isoprene is found in certain plants or obtained by distillation of caoutchouc or gutta-percha. In plants, it is elementary in the formation of isoprenoids, fat-soluble vitamins, carotenoids and related pigments. Isoprenes contribute to flavors and fragrances of essential oils and other plant-derived substances. (NCI04); Isoprene is a hemiterpene with the formula CH2=C(CH3)CH=CH2; the monomer of natural rubber and a common structure motif to the isoprenoids, a large class of other naturally occurring compounds. It has a role as a plant metabolite. It is an alkadiene, a hemiterpene and a volatile organic compound.; Isoprene, stabilized appears as a clear colorless liquid with a petroleum-like odor. Density 5.7 lb / gal. Flash point -65°F. Boiling point 93°F. May polymerize exothermically if heated or contaminated. If polymerization takes place inside a closed container, the container may rupture violently. Less dense than water and insoluble in water. Vapors heavier than air.
• CAS No.: 78-79-5
• Molecular Formula: C5H8; CH2=C(CH3)CH=CH2; C5H8
• Molecular Weight: 68.12 g/mol
• IUPAC Name: 2-methylbuta-1,3-diene
• Standard InChI: InChI=1S/C5H8/c1-4-5(2)3/h4H,1-2H2,3H3
• Standard InChI Key: RRHGJUQNOFWUDK-UHFFFAOYSA-N
• Impurities: Impurities in isoprene specified for the preparation of high cis-polyisoprene include: isoprene dimer, 0.1 wt% (max); alpha olefins, 1 wt% (max); beta olefins, 2.8 wt% (max); acetylenes, 50 ppm; allenes, 50 ppm; carbonyls, 10 ppm; sulfur, 5 ppm; piperylene, 80 ppm; cyclopentadiene, 1 ppm; peroxides, 5 ppm; acetonitrile, 8 ppm; Industrial suspensions of the elastomer in water, termed "rubber latex", generally contain small amounts of the monomers and other toxic chemicals. /Natural latex/
• SMILES: CC(=C)C=C
• Canonical SMILES: CC(=C)C=C
• Boiling Point: 93 °F at 760 mm Hg (NTP, 1992); 34.0 °C; 34.067 °C; 34 °C
• Colorform: Colorless volatile liquid; Colorless, watery liquid; Nearly colorless and transparent in thin layers.; Amorphous when unstretched, but has oriented crystalline structure on stretching /Cured (unvulcanized)/
• Flash Point: -65 °F (NTP, 1992); -65 °F (-54 °C) (Closed cup)
• Melting Point: -184 °F (NTP, 1992); -145.9 °C; -145.95 °C; The generally accepted crystal melting temperature of natural rubber is 30 °C.; -146 °C